2-Chloro-5-(3-cyanophenyl)phenol, 95%

• IUPAC Name: 3-(4-chloro-3-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C13H8ClNO/c14-12-5-4-11(7-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,16H
• InChI Key: ISZLOOCVAMNNQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=C(C=C2)Cl)O)C#N
• Molecular Formula: C13H8ClNO
• DSSTOX Substance ID: DTXSID30685849
• Molecular Weight: 229.66 g/mol
• CAS RN: 1261919-35-0

Description

2-Chloro-5-(3-cyanophenyl)phenol, commonly known as 2-CPCP, is a phenolic compound that has been used in a variety of scientific and industrial applications. 2-CPCP is a white crystalline solid with a melting point of 166-168°C and a boiling point of 278°C. It is soluble in water, ethanol, and methanol, and is insoluble in ether. 2-CPCP is used as a reagent in organic synthesis, as a precursor to other compounds, and in the pharmaceutical industry. It is also used in the production of dyes, pigments, and other materials.

Mechanism of Action

2-CPCP is an organic compound that can serve as a catalyst in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. The mechanism of action of 2-CPCP is based on the formation of an intermediate complex between the 2-CPCP and the substrate. This intermediate complex is then broken down to form the desired product.
Biochemical and Physiological Effects
2-CPCP has been studied for its biochemical and physiological effects. It has been found to have antifungal, antibacterial, and antiviral properties. It has also been found to have anti-inflammatory, antioxidant, and anti-tumor activities. In addition, 2-CPCP has been found to have a protective effect against oxidative stress and to be a potential therapeutic agent for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The use of 2-CPCP in lab experiments offers several advantages. It is easy to obtain and is relatively inexpensive. It is also a versatile reagent, which makes it suitable for a variety of applications. Additionally, it is a safe and non-toxic compound, which makes it suitable for use in laboratory experiments.
The main limitation of 2-CPCP is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, its low melting point can make it difficult to handle in certain applications.

Future Directions

There are a number of potential future directions for the use of 2-CPCP. It could be used in the development of new drugs, as a catalyst in the synthesis of other compounds, and as a model compound for the study of the mechanism of action of other compounds. Additionally, it could be used in the production of dyes, pigments, and other materials. Finally, it could be used in the development of new technologies, such as nanotechnology and biosensors.

Synthesis Methods

2-CPCP can be synthesized through two methods: the Hofmann rearrangement and the Friedel-Crafts acylation. In the Hofmann rearrangement, 2-CPCP is synthesized from the reaction of phenol with chloroacetyl chloride in the presence of an alkali. In the Friedel-Crafts acylation, 2-CPCP is synthesized from the reaction of phenol with an acyl halide in the presence of an aluminum chloride catalyst.

Scientific Research Applications

2-CPCP has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a precursor to other compounds, and in the pharmaceutical industry. It has also been used in the production of dyes, pigments, and other materials. In addition, 2-CPCP has been used as a catalyst in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. It has also been used as a model compound for the study of the mechanism of action of other compounds.